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Compound of Interest

Compound Name: Fenoverine

Cat. No.: B1204210

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential safety and logistical information for the proper disposal of
Fenoverine, a spasmolytic agent. Adherence to these procedures is critical to ensure
laboratory safety, environmental protection, and regulatory compliance. The information herein
is intended to provide clear, step-by-step guidance for professionals engaged in research and
development involving this compound.

Regulatory and Safety Overview

Currently, Fenoverine is not explicitly listed as a P-listed or U-listed hazardous waste by the
U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery
Act (RCRA). However, the absence of a specific listing does not exempt generators from the
responsibility of determining if the waste exhibits hazardous characteristics. It is crucial to
consult the Safety Data Sheet (SDS) for Fenoverine and conduct a hazardous waste
determination based on its specific formulation and any contaminants.

Key Safety Precautions:

e Always handle Fenoverine waste with appropriate personal protective equipment (PPE),
including gloves, lab coats, and safety glasses.

» Avoid generating dust or aerosols when handling solid forms of Fenoverine waste.
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» Prevent Fenoverine waste from entering drains or waterways.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Fenoverine
waste in a laboratory setting.

e Segregation:

o Isolate all Fenoverine waste from other laboratory waste streams. This includes unused
or expired pure Fenoverine, contaminated labware (e.qg., vials, pipettes, gloves), and
solutions containing Fenoverine.

o Containerization:

o Place all Fenoverine waste in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The container must be kept closed except when adding waste.

o The label should clearly state "Hazardous Waste" and identify the contents, including
"Fenoverine Waste."

o Waste Characterization:

o As the generator, your institution is responsible for determining if the Fenoverine waste
exhibits any of the four characteristics of hazardous waste:

Ignitability: The potential to catch fire.

Corrosivity: The ability to corrode metal.

Reactivity: The tendency to explode or react violently.

Toxicity: The potential to be harmful if ingested or absorbed.

o Consult the Fenoverine SDS and, if necessary, perform analytical testing to make this
determination.
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o Storage:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area or a central hazardous waste storage area.

o Ensure the storage area is secure and away from incompatible materials.
e Disposal:

o Arrange for the collection and disposal of the Fenoverine waste through your institution's
licensed hazardous waste contractor.

o Do not mix Fenoverine waste with other chemical waste unless explicitly approved by
your hazardous waste contractor.

o Incineration is the generally preferred method for the disposal of pharmaceutical waste.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1204210?utm_src=pdf-body
https://www.benchchem.com/product/b1204210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Fenoverine Waste Generated

Step 1: Segregate Fenoverine Waste

'

Step 2: Place in Labeled, Leak-Proof Container

'

Step 3: Conduct Hazardous Waste Characterization

Is Waste Hazardous?

No
Step 4: Store in Designated Hazardous Waste Area Consult Institutional EHS for Non-Hazardous Disposal Guidance
Step 5: Dispose via Licensed Hazardous Waste Contractor End of Non-Hazardous Waste Disposal

End of Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fenoverine waste in a laboratory setting.

Quantitative Data Summary
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There is no specific quantitative data available regarding Fenoverine disposal. However, the
following table summarizes the general characteristics of hazardous waste as defined by the
EPA.

Hazardous Waste Lo
L. EPA Waste Code Description
Characteristic

Liguids with a flash point less
than 60°C (140°F), non-liquids
o that can cause fire through
Ignitability D001 - B o
specific conditions, ignitable
compressed gases, and

oxidizers.

Aqueous wastes with a pH less
Corrosivity D002 than or equal to 2, or greater

than or equal to 12.5.

Wastes that are unstable, react
Reactivity D003 violently with water, or can

generate toxic gases.

Wastes that are harmful when
ingested or absorbed, as
Toxicity D004 - D043 determined by the Toxicity
Characteristic Leaching
Procedure (TCLP).

Disclaimer: This information is intended as a general guide. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department and adhere to all applicable federal, state, and local regulations for the
disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1204210?utm_src=pdf-body
https://www.benchchem.com/product/b1204210?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. tsapps.nist.gov [tsapps.nist.gov]

 To cite this document: BenchChem. [Proper Disposal of Fenoverine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204210#fenoverine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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